2-Ethyl-6-[[2-(methylsulfonylmethyl)anilino]methyl]phenol

• IUPAC Name: 2-ethyl-6-[[2-(methylsulfonylmethyl)anilino]methyl]phenol
• InChI: InChI=1S/C17H21NO3S/c1-3-13-8-6-9-14(17(13)19)11-18-16-10-5-4-7-15(16)12-22(2,20)21/h4-10,18-19H,3,11-12H2,1-2H3
• InChI Key: SXCSHXYEZXHWQN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CNC2=CC=CC=C2CS(=O)(=O)C)O
• Molecular Formula: C17H21NO3S
• Molecular Weight: 319.4 g/mol

Description

2-Ethyl-6-[[2-(methylsulfonylmethyl)anilino]methyl]phenol is an organic compound with a complex structure It is characterized by the presence of an ethyl group, a methylsulfonylmethyl group, and an anilino group attached to a phenol ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Ethyl-6-[[2-(methylsulfonylmethyl)anilino]methyl]phenol typically involves multiple steps. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst . The reaction conditions are generally mild and tolerant of various functional groups.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific methods and conditions used can vary depending on the desired scale and application.

Chemical Reactions Analysis

Types of Reactions

2-Ethyl-6-[[2-(methylsulfonylmethyl)anilino]methyl]phenol can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens and nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone or aldehyde, while reduction may yield an alcohol.

Scientific Research Applications

2-Ethyl-6-[[2-(methylsulfonylmethyl)anilino]methyl]phenol has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Ethyl-6-[[2-(methylsulfonylmethyl)anilino]methyl]phenol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

2-Ethyl-6-methylphenol: Similar structure but lacks the methylsulfonylmethyl and anilino groups.

2-Methyl-6-ethylphenol: Similar structure but lacks the methylsulfonylmethyl and anilino groups.

Uniqueness

2-Ethyl-6-[[2-(methylsulfonylmethyl)anilino]methyl]phenol is unique due to the presence of the methylsulfonylmethyl and anilino groups, which confer distinct chemical and biological properties. These groups can influence the compound’s reactivity, solubility, and interactions with other molecules.